Cas no 1021428-48-7 (2-Methoxy-5-(4-methyl-piperazin-1-yl)-phenylamine)

• Product Name: 2-Methoxy-5-(4-methyl-piperazin-1-yl)-phenylamine
• CAS No: 1021428-48-7
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• MDL: MFCD11937476
• CID: 1096562
• PubChem ID: 24994141
• Update Time: 2025-04-20

2-Methoxy-5-(4-methyl-piperazin-1-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(4-methyl-1-piperazinyl)-Benzenamine
• 2-methoxy-5-(4-methyl-1-piperazinyl)Benzenamine
• 2-Methoxy-5-(4-methyl-piperazin-1-yl)-phenylamine
• SYEDMDVIKBUJET-UHFFFAOYSA-N
• MFCD11937476
• SCHEMBL1527171
• DA-26003
• 2-methoxy-5-(4-methylpiperazin-1-yl)aniline
• AKOS005266624
• 2-(methyloxy)-5-(4-methyl-1-piperazinyl)aniline
• 1021428-48-7

• MDL： MFCD11937476
• Inchi： 1S/C12H19N3O/c1-14-5-7-15(8-6-14)10-3-4-12(16-2)11(13)9-10/h3-4,9H,5-8,13H2,1-2H3
• InChI Key： SYEDMDVIKBUJET-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N)N1CCN(C)CC1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 396.1±42.0 °C at 760 mmHg
• Flash Point: 193.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Methoxy-5-(4-methyl-piperazin-1-yl)-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)